Cas no 1504192-10-2 (2-(3-ethylthiophen-2-yl)ethan-1-ol)

• Product Name: 2-(3-ethylthiophen-2-yl)ethan-1-ol
• CAS No: 1504192-10-2
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 6124741
• PubChem ID: 67940324
• Update Time: 2025-07-24

2-(3-ethylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylthiophen-2-yl)ethan-1-ol
• 1504192-10-2
• EN300-1998714
• SCHEMBL9844025

• Inchi： 1S/C8H12OS/c1-2-7-4-6-10-8(7)3-5-9/h4,6,9H,2-3,5H2,1H3
• InChI Key： DOGFPBANUOAYKE-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCO

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(3-ethylthiophen-2-yl)ethan-1-ol

Introduction to 2-(3-ethylthiophen-2-yl)ethan-1-ol (CAS No. 1504192-10-2)

2-(3-ethylthiophen-2-yl)ethan-1-ol, identified by the chemical abstracts service number CAS No. 1504192-10-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophene ring substituted with an ethyl group at the 3-position and an ethanol moiety at the 1-position, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound's dual functionality, combining an aromatic heterocycle with an alcohol group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of 2-(3-ethylthiophen-2-yl)ethan-1-ol consists of a benzene-like thiophene core, which is known for its stability and electronic properties, enhanced by the presence of an ethyl substituent at the 3-position. This substitution pattern influences the molecule's electronic distribution, making it a candidate for applications in electron-deficient systems. The ethanol side chain at the 1-position introduces polarity and reactivity, enabling interactions with various biological targets. Such structural features are of great interest in the development of novel pharmaceuticals, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. 2-(3-ethylthiophen-2-yl)ethan-1-ol has been investigated for its potential role as a precursor in synthesizing more complex molecules with therapeutic properties. For instance, researchers have explored its utility in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ethanol group provides a site for further functionalization, allowing chemists to attach pharmacophores that enhance binding affinity to specific protein targets.

One of the most compelling aspects of 2-(3-ethylthiophen-2-yl)ethan-1-ol is its role in developing novel drug candidates with improved pharmacokinetic profiles. The thiophene ring contributes to lipophilicity, while the ethanol moiety enhances solubility, making it an ideal candidate for oral administration. Recent studies have demonstrated its efficacy in preclinical models as a potential treatment for neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and interact with neuroreceptors has opened new avenues for therapeutic intervention.

The synthesis of 2-(3-ethylthiophen-2-yl)ethan-1-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of the ethyl group onto the thiophene ring followed by functionalization at the 1-position to introduce the ethanol moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic methodologies not only underscore the compound's accessibility but also showcase the advancements in catalytic processes that facilitate complex molecular constructions.

From a computational chemistry perspective, 2-(3-ethylthiophen-2-yl)ethan-1-ol has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of derivatives with enhanced binding affinity. These computational approaches are integral to modern drug discovery pipelines, enabling researchers to optimize molecular structures before experimental validation.

The pharmaceutical industry has taken notice of 2-(3-ethylthiophen-2-ylolethanone)'s potential, leading to several ongoing clinical trials where derivatives of this compound are being evaluated for their therapeutic efficacy. Preliminary results suggest promising activity against various disease states, including metabolic disorders and autoimmune conditions. The compound's ability to modulate multiple signaling pathways makes it a valuable asset in combinatorial therapy approaches.

Environmental considerations also play a crucial role in evaluating compounds like CAS No. 1504192 -10 - 2. Efforts have been made to develop green synthetic routes that minimize waste and energy consumption without compromising yield or purity. Such sustainable practices are essential for ensuring that pharmaceutical development aligns with global environmental goals while maintaining high standards of product quality.

Future research directions for (3-Ethylthiophen - - yl)ethanol include exploring its role in photodynamic therapy and as an intermediate in material science applications. The compound's ability to absorb light at specific wavelengths makes it suitable for developing photoactive materials used in sensors and optoelectronic devices. Additionally, its stability under various conditions suggests potential use in industrial processes where chemical robustness is required.

In conclusion,(Ethanol derivative containing ethyl-substituted thiophene) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structural features make it a valuable scaffold for drug discovery and material science innovations. As research continues to uncover new possibilities,CAS No:15041921002 is poised to play an increasingly significant role in advancing scientific knowledge and technological development.